Cas no 2125-23-7 (1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-)

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- structure

2125-23-7 structure

Product Name:1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-

CAS No:2125-23-7

Molecular Formula:C₂₁H₁₅N₃O₆

Molecular Weight:405.3603

CID:238841

PubChem ID:135714880

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- Properties

Names and Identifiers

- 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-
- 4-[4,6-bis(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1,3,5-triazinan-2-ylidene]-3-hydroxycyclohexa-2,5-dien-1-one
- 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine
- 2,4,6-tris-(2,4-dihydroxyphenyl)-1,3,5-triazine
- 2,4,6-tris-(2,4-dihydroxy-phenyl)-1,3,5-triazine
- 4,4',4''-[1,3,5]triazine-2,4,6-triyl-tris-benzene-1,3-diol
- 4-[4,6-di-(2,4-di-hydroxyphenyl)-1,3,5-triazin2-yl]-benzene-1,3-diol
- AGN-PC-00OPD9
- CTK0J7806
- SureCN547889
- tris(2,4-dihydroxyphenyl)-1,3,5-triazine
- 2,4,6-Tris(2,4-Dihydroxyphenyl)-s-triazine
- 2,4,6-Tris[2,4-dihydroxyphenyl]-1,3,5-triazine
- 2,4,6-tris-(2,4-dihydroxyphenyl)-s-triazin
- 4-[4,6-BIS(2,4-DIHYDROXYPHENYL)-1,3,5-TRIAZIN-2-YL]BENZENE-1,3-DIOL
- AC-32119
- T3869
- 4,4',4''-(1,3,5-Triazine-2,4,6-triyl)tris(benzene-1,3-diol)
- 2,4,6-tri(2,4-dihydroxyphenyl)-1,3,5-triazine
- SGZWJGRZDJCDIM-UHFFFAOYSA-N
- DTXSID60570931
- AMY18577
- MFCD30533982
- Appolo-459
- 2,4,6-tris(2',4'-dihydroxyphenyl)-1,3,5-triazine
- NS00006235
- D87905
- SCHEMBL547889
- 2125-23-7
- 4,4',4''-(1,3,5-Triazinane-2,4,6-triylidene)tris(3-hydroxycyclohexa-2,5-dien-1-one)
- 4-[4, 6-bis(2, 4-dihydroxyphenyl)-1, 3, 5-triazin-2-yl]benzene-1, 3-diol
- DB-134102
- InChIKey： SGZWJGRZDJCDIM-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H15N3O6/c25-10-1-4-13(16(28)7-10)19-22-20(14-5-2-11(26)8-17(14)29)24-21(23-19)15-6-3-12(27)9-18(15)30/h1-9,25-30H
- SMILES： N1C(C2C=CC(O)=CC=2O)=NC(C2C=CC(O)=CC=2O)=NC=1C1C=CC(O)=CC=1O

Computed Properties

Exact Mass: 405.09615
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 405.09608521g/mol
Heavy Atom Count: 30
Complexity: 483
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 160Å²

Experimental Properties

PSA: 160.05
Melting Point: <300 ºC
Solubility: Almost insoluble (0.073 g/l) (25 º C),
Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BHJF-100mg	2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine	2125-23-7	>98%(LC)	100mg	$52.00
A2B Chem LLC	AF35147-100mg	2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine	2125-23-7	>98%(LC)	100mg	$47.00
Aaron	AR00BHRR-100mg	2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine	2125-23-7		100mg	$48.00
abcr	AB576122-1g	2,4,6-Tris(2,4-dihydroxyphenyl)-1,3,5-triazine, 98%; .	2125-23-7	98%	1g	€281.00	2024-08-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	TCIT3869-1g	2,4,6-Tris(2,4-dihydroxyphenyl)-1,3,5-triazine	2125-23-7	>98.0%LC	1g	¥1240.00	2024-08-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T3869-1g	1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-	2125-23-7	98.0%(LC)	1g	¥1240.0	2024-07-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T3869-1G	2,4,6-Tris(2,4-dihydroxyphenyl)-1,3,5-triazine	2125-23-7	>98.0%(HPLC)	1g	¥1305.00	2023-09-07

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2125-23-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2125-23-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:2125-23-7)1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-

Purity:99%

Quantity:1g

Price($):155.0